2-((4-(3-(4-(Tert-butyl)phenyl)ureido)but-2-yn-1-yl)oxy)benzamide

• IUPAC Name: 2-[4-[(4-tert-butylphenyl)carbamoylamino]but-2-ynoxy]benzamide
• InChI: InChI=1S/C22H25N3O3/c1-22(2,3)16-10-12-17(13-11-16)25-21(27)24-14-6-7-15-28-19-9-5-4-8-18(19)20(23)26/h4-5,8-13H,14-15H2,1-3H3,(H2,23,26)(H2,24,25,27)
• InChI Key: VLEJTWHPCHYSIR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)NC(=O)NCC#CCOC2=CC=CC=C2C(=O)N
• Molecular Formula: C22H25N3O3
• Molecular Weight: 379.5 g/mol

Description

The compound "2-((4-(3-(4-(Tert-butyl)phenyl)ureido)but-2-yn-1-yl)oxy)benzamide" is not directly discussed in the provided papers. However, the papers do provide insights into similar benzamide derivatives and their properties, which can be used to infer some aspects of the compound . For instance, benzamide derivatives are known for their potential biological activities, including antitumor effects .

Synthesis Analysis

The synthesis of benzamide derivatives typically involves multiple steps, including ring closure, reduction, and acylation reactions . Starting from commercially available materials, these compounds can be synthesized with a reasonable overall yield. The synthesis process is often improved to enhance the yield and purity of the final product.

Molecular Structure Analysis

Molecular structure analysis of benzamide derivatives is commonly performed using X-ray diffraction, IR spectroscopy, and quantum chemical computation . These methods provide detailed information about the crystal system, lattice constants, and molecular geometry. For example, a related compound was found to crystallize in a triclinic system with specific lattice constants . Density functional theory (DFT) calculations are used to predict the geometrical parameters and vibrational frequencies, which are then compared with experimental data for validation.

Chemical Reactions Analysis

The chemical reactivity of benzamide derivatives can be assessed by investigating the molecular electrostatic potential (MEP) surface map and potential energy surface (PES) scans . These theoretical calculations help estimate the molecule's reactivity and are crucial for understanding how the compound might interact with other molecules, which is particularly important for potential pharmaceutical applications.

Physical and Chemical Properties Analysis

The physical and chemical properties of benzamide derivatives, such as their antioxidant properties, can be determined using various tests like the DPPH free radical scavenging test . Electronic properties, including HOMO and LUMO energies, as well as thermodynamic properties, are calculated using DFT. Additionally, spectral analyses, including IR, NMR, and UV-Vis spectroscopy, provide information on vibrational frequencies, chemical shifts, and electronic transitions . These properties are essential for understanding the behavior of the compound under different conditions and for predicting its interactions with biological targets.